5-(2,3-dimethylphenyl)-3-(4-methylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

• Molecular Formula: C29H23NO5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 5-(2,3-dimethylphenyl)-1-(4-methylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
• InChI: InChI=1S/C29H23NO5/c1-15-11-13-18(14-12-15)24-22-23(28(34)30(27(22)33)21-10-6-7-16(2)17(21)3)29(35-24)25(31)19-8-4-5-9-20(19)26(29)32/h4-14,22-24H,1-3H3
• InChI Key: GUHDCRVUMJEXGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=CC(=C4C)C)C5(O2)C(=O)C6=CC=CC=C6C5=O

Description

Spiro heterocyclic compounds are characterized by two rings joined at a single atom, creating a three-dimensional structure that confers unique physicochemical and biological properties. These compounds have garnered significant attention due to their applications in medicinal chemistry, including antimicrobial, antitumor, and photochromic activities . The steric constraints of spiro systems often enhance binding specificity to biological targets, making them valuable in drug discovery .

Comparison with Similar Compounds

Overview of 5-(2,3-Dimethylphenyl)-3-(4-Methylphenyl)-3a,6a-Dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

This compound features a spiro[furopyrrole-indene] core with 2,3-dimethylphenyl (meta-substituted) and 4-methylphenyl (para-substituted) groups. The dimethylphenyl moiety introduces steric bulk, while the para-methylphenyl group may enhance lipophilicity and membrane permeability.

Comparative Analysis with Structurally Similar Compounds

Structural and Substituent Comparisons

Key structural analogs include:

Compound Name	Substituents (R₁, R₂)	Key Structural Features
Target Compound	R₁: 2,3-dimethylphenyl; R₂: 4-methylphenyl	Meta- and para-alkyl groups; moderate steric hindrance
3-(4-Bromophenyl)-5-[3-(trifluoromethyl)phenyl]-...tetrone ()	R₁: 4-bromophenyl; R₂: 3-CF₃-phenyl	Electron-withdrawing groups; higher polarity
5-(3-Chloro-2-methoxyphenyl)-1-(3-methylphenyl)-...tetrone ()	R₁: 3-chloro-2-methoxyphenyl; R₂: 3-methylphenyl	Halogen and methoxy groups; enhanced reactivity
3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)...dione ()	Cyclohexane-dione fused spiro core	Rigid, lipophilic framework

Key Observations :

• Electron-Donating vs. Withdrawing Groups : The target compound’s methyl groups (electron-donating) contrast with analogs bearing bromo or trifluoromethyl groups (electron-withdrawing), impacting electronic density and reactivity .

Physicochemical Properties

• Lipophilicity (LogP) : The target compound’s LogP is estimated to be ~3.5 (methyl groups), lower than the trifluoromethyl analog (LogP ≈ 4.2), suggesting better aqueous solubility .
• Thermodynamic Stability : Electron-withdrawing groups (e.g., CF₃) stabilize the spiro core via resonance, whereas electron-donating groups (e.g., methyl) may increase susceptibility to oxidation .

Challenges and Opportunities

• Synthesis Complexity : The target compound’s steric hindrance may necessitate harsh conditions or lower yields compared to one-pot syntheses (e.g., ).
• Biological Optimization : Para-substituted derivatives with polar groups (e.g., methoxy) could balance lipophilicity and solubility for improved pharmacokinetics.
• Structural Characterization : NMR and MS data for the target compound are lacking; comparative spectral analysis with analogs (Table 1) is critical for validation.